Cas no 1219172-46-9 (methyl 3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-2-yl}propanoate)

• Product Name: methyl 3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-2-yl}propanoate
• CAS No: 1219172-46-9
• MF: C₁₄H₁₃N₃O₃S
• MW: 303.336321592331
• CID: 6295476
• PubChem ID: 4449064
• Update Time: 2025-07-02

methyl 3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-2-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-2-yl}propanoate
• methyl 3-(3-oxo-5-sulfanylidene-1,2-dihydroimidazo[1,2-c]quinazolin-2-yl)propanoate
• methyl 3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo[1,2-c]quinazolin-2-yl}propanoate
• SR-01000143517-1
• SR-01000143517
• AKOS002082286
• 1219172-46-9
• F0918-6866
• EU-0061124

• Inchi： 1S/C14H13N3O3S/c1-20-11(18)7-6-10-13(19)17-12(15-10)8-4-2-3-5-9(8)16-14(17)21/h2-5,10,15H,6-7H2,1H3
• InChI Key： MGDPRCPJZJUQET-UHFFFAOYSA-N
• SMILES： S=C1N=C2C=CC=CC2=C2N1C(C(CCC(=O)OC)N2)=O

Computed Properties

• Exact Mass: 303.06776246g/mol
• Monoisotopic Mass: 303.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 103Ų

Additional information on methyl 3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-2-yl}propanoate

Introduction to Methyl 3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-2-yl}propanoate (CAS No. 1219172-46-9)

Methyl 3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-2-yl}propanoate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1219172-46-9, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound make it a valuable candidate for further research and development in drug discovery.

The molecular structure of Methyl 3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-2-yl}propanoate is characterized by a complex heterocyclic framework. Specifically, it incorporates an imidazo1,2-cquinazolinone core, which is a fused ring system consisting of an imidazole ring and a quinazoline ring. This core structure is further functionalized with a sulfonyl group and a carboxylate moiety, contributing to its diverse chemical reactivity and potential biological interactions.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways. Recent studies have suggested that molecules with similar structural motifs may interact with various enzymes and receptors, leading to therapeutic effects. For instance, the presence of the imidazo1,2-cquinazolinone core has been associated with anti-inflammatory and anti-proliferative activities in several preclinical studies. These findings have prompted researchers to explore the pharmacological potential of Methyl 3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-2-yl}propanoate as a lead compound for drug development.

The sulfanylidene group in the molecule is another key feature that contributes to its biological relevance. Sulfonamide derivatives are well-known for their broad spectrum of biological activities, including antimicrobial and anti-inflammatory effects. The incorporation of this group into the imidazo1,2-cquinazolinone core may enhance the compound's ability to interact with biological targets, thereby increasing its therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like Methyl 3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-2-yl}propanoate. These computational studies have provided valuable insights into how the compound might interact with specific proteins and enzymes in vitro. For example, molecular docking simulations have shown that this compound can bind to certain kinases and transcription factors, which are involved in various cellular processes.

In addition to its potential therapeutic applications, Methyl 3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-2-yl}propanoate also holds promise for use as an intermediate in the synthesis of more complex pharmaceuticals. Its unique structural features make it a versatile building block that can be modified to create novel drug candidates with enhanced properties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have employed various synthetic strategies to construct the imidazo1,2-cquinazolinone core and introduce the sulfonyl and carboxylate functional groups. These synthetic approaches often involve cyclization reactions and nucleophilic substitutions at key positions within the molecule.

One of the challenges in synthesizing Methyl 3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinazolin-2-yl}propanoate is controlling the regioselectivity of reactions to avoid unwanted side products. Advanced techniques such as transition metal catalysis have been employed to improve the precision of these reactions. These methods allow researchers to achieve higher selectivity and yield during synthesis.

Evaluation of the pharmacokinetic properties of Methyl 3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo1,2-cquinoazolin-2-2--9-9)-9)

The pharmacokinetic properties are crucial for determining how often a drug needs to be administered (

In conclusion,Methyl 3-{-